Cas no 102587-98-4 (2,7-Dibromopyrene)

• Product Name: 2,7-Dibromopyrene
• CAS No: 102587-98-4
• MF: C₁₆H₈Br₂
• MW: 360.042722702026
• MDL: MFCD09909862
• CID: 62304
• PubChem ID: 253659684
• Update Time: 2025-11-02

2,7-Dibromopyrene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromopyrene
• 2,5-DIMETHYL-N-(2-PHENOXYPROPYL)ANILINE
• 2,7-dibromopyreme
• 2,7-Dibromo-pyrene
• Pyrene,2,7-dibromo
• Pyrene, 2,7-dibromo-
• IGTQPXMEWQTTBJ-UHFFFAOYSA-N
• dibromo pyrene
• ABP001039
• LS40824
• AK130234
• AB1009169
• AX8068616
• AB0031359
• X4428
• ST24038885
• D3169
• 587D984
• F12425
• FT-0697191
• SCHEMBL1445635
• SB66578
• DTXSID20545084
• MFCD09909862
• CS-W018435
• SY056173
• 102587-98-4
• A846237
• AKOS015899528
• DS-6625
• DTXCID30495869
• DB-050441

• MDL： MFCD09909862
• Inchi： 1S/C16H8Br2/c17-13-5-9-1-2-10-6-14(18)8-12-4-3-11(7-13)15(9)16(10)12/h1-8H
• InChI Key： IGTQPXMEWQTTBJ-UHFFFAOYSA-N
• SMILES： BrC1C=C2C=CC3=CC(=CC4=CC=C(C=1)C2=C43)Br

Computed Properties

• Exact Mass: 357.89900
• Monoisotopic Mass: 357.899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.4

Experimental Properties

• Color/Form: No data available
• Density: 1.853
• Melting Point: 321°C(lit.)
• Boiling Point: 469.6±18.0 °C at 760 mmHg
• Flash Point: 277.3±20.5 °C
• Refractive Index: 1.863
• PSA: 0.00000
• LogP: 6.10900

2,7-Dibromopyrene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,7-Dibromopyrene

Comprehensive Guide to 2,7-Dibromopyrene (CAS No. 102587-98-4): Properties, Applications, and Research Insights

2,7-Dibromopyrene (CAS No. 102587-98-4) is a halogenated polycyclic aromatic hydrocarbon (PAH) derivative, widely recognized for its unique photophysical and electrochemical properties. This compound belongs to the pyrene family, a class of organic molecules extensively studied in materials science, optoelectronics, and organic synthesis. The introduction of bromine atoms at the 2 and 7 positions enhances its reactivity and makes it a valuable intermediate for constructing advanced functional materials. Researchers and industries are increasingly interested in 2,7-Dibromopyrene due to its potential in organic light-emitting diodes (OLEDs), photovoltaic devices, and fluorescent probes.

The molecular structure of 2,7-Dibromopyrene features a planar pyrene core with two bromine substituents, which significantly influences its electronic properties. This configuration allows for efficient π-π stacking interactions, a critical factor in designing organic semiconductors. Recent studies highlight its role in developing high-performance organic electronic materials, particularly in the context of sustainable energy solutions. As the demand for green chemistry and renewable energy technologies grows, 2,7-Dibromopyrene has emerged as a key building block for next-generation optoelectronic devices.

One of the most searched questions about 2,7-Dibromopyrene revolves around its synthesis and purification methods. The compound is typically prepared through the electrophilic aromatic bromination of pyrene, followed by rigorous purification via column chromatography or recrystallization. Researchers emphasize the importance of controlling reaction conditions to minimize byproducts and ensure high yield. Additionally, advancements in catalysis and solvent-free reactions have further optimized its production, aligning with the principles of environmentally friendly synthesis.

In the field of organic electronics, 2,7-Dibromopyrene is celebrated for its ability to form stable charge-transfer complexes. Its incorporation into conjugated polymers and small-molecule semiconductors has led to breakthroughs in device efficiency and durability. For instance, its derivatives exhibit exceptional hole-transporting properties, making them ideal for OLED applications. Recent publications also explore its use in bioimaging, where its fluorescence characteristics enable non-invasive cellular tracking.

Another trending topic is the structure-activity relationship (SAR) of 2,7-Dibromopyrene derivatives. Computational modeling and experimental studies reveal how subtle modifications to its structure can tailor optical bandgaps and redox potentials. This knowledge is pivotal for designing customized materials for specific applications, such as sensors or energy storage systems. The compound’s versatility has also sparked interest in supramolecular chemistry, where it serves as a scaffold for constructing complex architectures.

From a commercial perspective, 2,7-Dibromopyrene is available in high purity grades to meet the stringent requirements of research and industrial applications. Suppliers often highlight its batch-to-batch consistency and low impurity levels, which are crucial for reproducible results. As the scientific community continues to explore its potential, 2,7-Dibromopyrene remains a focal point in the quest for innovative materials that bridge the gap between academia and industry.

In conclusion, 2,7-Dibromopyrene (CAS No. 102587-98-4) stands at the intersection of chemistry, materials science, and technology. Its multifaceted applications, coupled with ongoing research into its properties, ensure its relevance in addressing contemporary challenges. Whether for advancing organic electronics or pioneering sustainable synthesis methods, this compound exemplifies the transformative power of molecular design.